N-4-Carboxybenzylglucamine dithiocarbamate
N-4-Carboxybenzylglucamine dithiocarbamate
Brand Name:
Vulcanchem
CAS No.:
127531-18-4
VCID:
VC21197993
InChI:
InChI=1S/C15H21NO7S2/c17-7-11(19)13(21)12(20)10(18)6-16(15(24)25)5-8-1-3-9(4-2-8)14(22)23/h1-4,10-13,17-21H,5-7H2,(H,22,23)(H,24,25)/t10-,11+,12+,13+/m0/s1
SMILES:
C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O
Molecular Formula:
C15H21NO7S2
Molecular Weight:
391.5 g/mol
N-4-Carboxybenzylglucamine dithiocarbamate
CAS No.: 127531-18-4
Cat. No.: VC21197993
Molecular Formula: C15H21NO7S2
Molecular Weight: 391.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127531-18-4 |
|---|---|
| Molecular Formula | C15H21NO7S2 |
| Molecular Weight | 391.5 g/mol |
| IUPAC Name | 4-[[dithiocarboxy-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]amino]methyl]benzoic acid |
| Standard InChI | InChI=1S/C15H21NO7S2/c17-7-11(19)13(21)12(20)10(18)6-16(15(24)25)5-8-1-3-9(4-2-8)14(22)23/h1-4,10-13,17-21H,5-7H2,(H,22,23)(H,24,25)/t10-,11+,12+,13+/m0/s1 |
| Standard InChI Key | FVBVEHVQVWFUKG-UMSGYPCISA-N |
| Isomeric SMILES | C1=CC(=CC=C1CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S)C(=O)O |
| SMILES | C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1CN(CC(C(C(C(CO)O)O)O)O)C(=S)S)C(=O)O |
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